Cas no 1355217-88-7 (6-(Ethyl-methyl-amino)-4-methyl-nicotinonitrile)

6-(Ethyl-methyl-amino)-4-methyl-nicotinonitrile is a substituted nicotinonitrile derivative with potential applications in pharmaceutical and agrochemical research. Its structure features an ethyl-methyl-amino group at the 6-position and a methyl group at the 4-position of the pyridine ring, contributing to its unique reactivity and binding properties. This compound may serve as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors or other nitrogen-containing heterocycles. Its nitrile functionality offers further derivatization opportunities, enhancing its utility in medicinal chemistry. The compound’s well-defined structure and purity make it suitable for exploratory studies in drug discovery and mechanistic investigations.

6-(Ethyl-methyl-amino)-4-methyl-nicotinonitrile structure

1355217-88-7 structure

Product Name:6-(Ethyl-methyl-amino)-4-methyl-nicotinonitrile

CAS No:1355217-88-7

MF:C₁₀H₁₃N₃

MW:175.230321645737

CID:5149971

Update Time:2025-05-19

6-(Ethyl-methyl-amino)-4-methyl-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 6-(Ethyl-methyl-amino)-4-methyl-nicotinonitrile
- Inchi： 1S/C10H13N3/c1-4-13(3)10-5-8(2)9(6-11)7-12-10/h5,7H,4H2,1-3H3
- InChI Key： RTOIZIFPPKBHQM-UHFFFAOYSA-N
- SMILES： C1=NC(N(CC)C)=CC(C)=C1C#N

6-(Ethyl-methyl-amino)-4-methyl-nicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM500139-1g	6-(Ethyl(methyl)amino)-4-methylnicotinonitrile	1355217-88-7	97%	1g	$1190	2022-06-13

6-(Ethyl-methyl-amino)-4-methyl-nicotinonitrile Related Literature

1. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Additional information on 6-(Ethyl-methyl-amino)-4-methyl-nicotinonitrile

6-(Ethyl-methyl-amino)-4-methyl-nicotinonitrile: An Overview of CAS No. 1355217-88-7

6-(Ethyl-methyl-amino)-4-methyl-nicotinonitrile (CAS No. 1355217-88-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Emanin, is a member of the nicotinonitrile class and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 6-(Ethyl-methyl-amino)-4-methyl-nicotinonitrile consists of a pyridine ring with a cyano group at the 4-position and an ethyl-methyl-amino substituent at the 6-position. The presence of these functional groups imparts specific pharmacological properties, making it an attractive molecule for further investigation. Recent studies have focused on elucidating the mechanisms of action and potential therapeutic benefits of this compound.

In the realm of medicinal chemistry, 6-(Ethyl-methyl-amino)-4-methyl-nicotinonitrile has been explored for its potential as a modulator of various biological pathways. One notable area of research involves its interaction with nicotinic acetylcholine receptors (nAChRs). These receptors play a crucial role in neurotransmission and are implicated in several neurological disorders, including Alzheimer's disease, Parkinson's disease, and nicotine addiction. Preliminary studies have shown that Emanin can selectively bind to specific subtypes of nAChRs, potentially offering a novel approach to treating these conditions.

Beyond its potential as a neuropharmacological agent, 6-(Ethyl-methyl-amino)-4-methyl-nicotinonitrile has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Research has indicated that Emanin can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress. This dual mechanism of action makes it a promising candidate for developing new anti-inflammatory therapies.

The synthesis of 6-(Ethyl-methyl-amino)-4-methyl-nicotinonitrile involves a series of well-defined chemical reactions, starting from readily available starting materials. The key steps include the formation of the pyridine ring, introduction of the cyano group, and subsequent functionalization with the ethyl-methyl-amino substituent. Advances in synthetic chemistry have enabled the efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(Ethyl-methyl-amino)-4-methyl-nicotinonitrile in various therapeutic settings. Early results have shown promising outcomes, with the compound demonstrating good bioavailability and minimal side effects. However, further studies are needed to fully understand its pharmacokinetic properties and long-term safety profile.

In addition to its therapeutic potential, Emanin has also been studied for its use in diagnostic applications. Its unique chemical properties make it suitable for use as a probe in imaging techniques, such as positron emission tomography (PET). By labeling Emanin with appropriate radiotracers, researchers can visualize specific biological processes in vivo, providing valuable insights into disease mechanisms and treatment responses.

The future prospects for 6-(Ethyl-methyl-amino)-4-methyl-nicotinonitrile are promising. Ongoing research continues to uncover new applications and optimize its use in various fields. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical science and improving patient outcomes.